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Compound of Interest

Compound Name: Rhenium(III) chloride

Cat. No.: B087396 Get Quote

Foreword: This in-depth technical guide provides a comprehensive overview of the solubility of

Rhenium(III) chloride (ReCl₃) in a range of common laboratory solvents. This document is

intended for researchers, scientists, and professionals in the fields of chemistry and drug

development who utilize or are investigating the applications of this versatile transition metal

halide. The guide details qualitative and quantitative solubility, outlines experimental protocols

for solubility determination, and describes the reactivity of ReCl₃ with different solvents.

Physicochemical Properties of Rhenium(III) Chloride
Rhenium(III) chloride is a dark red, crystalline, and nonvolatile solid. In the solid state and in

many solutions, it exists as a trimer, Re₃Cl₉, featuring metal-metal bonds, a significant

characteristic in the chemistry of this compound. It is a key starting material for the synthesis of

various rhenium complexes.

Solubility of Rhenium(III) Chloride
The solubility of Rhenium(III) chloride is influenced by the nature of the solvent and its

tendency to react with the solvent. The following table summarizes the available quantitative

solubility data.

Table 1: Quantitative Solubility of Rhenium(III) Chloride
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Solvent Formula
Solubility (
g/100 mL)

Temperature
(°C)

Molar
Solubility
(mol/L)

Water H₂O
Data not

available
Not specified

Data not

available

Acetone C₃H₆O
Data not

available
Not specified

Data not

available

Methanol CH₃OH
Data not

available
Not specified

Data not

available

Ethanol C₂H₅OH
Data not

available
Not specified

Data not

available

Acetic Acid CH₃COOH
Data not

available
Not specified

Data not

available

Note: Extensive literature searches did not yield specific quantitative solubility data for

Rhenium(III) chloride. The compound's reactivity, particularly its hydrolysis in water,

complicates simple solubility measurements. The qualitative solubility and reactivity are

discussed in the following section.

Qualitative Solubility and Solvent Reactivity
While quantitative data is scarce, the qualitative solubility and reactivity of Rhenium(III)
chloride in various solvents have been reported:

Water: Rhenium(III) chloride reacts with water, undergoing hydrolysis to form hydrated

rhenium(III) oxide (Re₂O₃·xH₂O)[1][2][3]. Although some sources describe it as "soluble" or

"slightly soluble" in water, this is likely a reflection of the hydrolysis reaction rather than true

dissolution of the ReCl₃ molecule[4][5][6][7][8][9][10].

Acetone: Rhenium(III) chloride is reported to be soluble in acetone[1][5].

Methanol: It is described as soluble in methanol[1].

Ethanol: Solubility in ethanol has been noted[5].
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Acetic Acid: Rhenium(III) chloride is soluble in acetic acid, where it is believed to exist as a

dimeric species, in contrast to the trimeric structure found in the solid state and other

solutions[1].

Other Solvents: Some sources state that Rhenium(III) chloride is insoluble in "ordinary

solvents," which likely refers to non-polar organic solvents[2][3].

Experimental Protocol for Solubility Determination
of Rhenium(III) Chloride
Given the air- and moisture-sensitive nature of Rhenium(III) chloride, its solubility

determination requires careful experimental technique. The following protocol is a general

guideline based on standard methods for air-sensitive metal halides.

Objective: To determine the solubility of Rhenium(III) chloride in a given anhydrous solvent at

a specific temperature.

Materials:

Rhenium(III) chloride (high purity)

Anhydrous solvent of interest

Schlenk flask or similar inert atmosphere glassware

Magnetic stirrer and stir bar

Constant temperature bath

Inert gas (Argon or Nitrogen) supply

Syringes and needles for liquid transfer

Filtration apparatus suitable for air-sensitive materials (e.g., cannula filtration or a filter stick)

Pre-weighed collection flask

Analytical balance
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Methodology:

Preparation of Apparatus: All glassware must be thoroughly dried in an oven (e.g., at 120 °C

overnight) and then cooled under a stream of inert gas.

Solvent Preparation: The solvent must be rigorously dried and deoxygenated prior to use, for

example, by distillation from an appropriate drying agent under an inert atmosphere.

Saturation:

In a Schlenk flask under a positive pressure of inert gas, add a known volume of the

anhydrous solvent.

Place the flask in a constant temperature bath set to the desired temperature.

Add an excess of Rhenium(III) chloride to the solvent with stirring. The amount should be

sufficient to ensure that a solid phase remains after equilibrium is reached.

Seal the flask and allow the mixture to stir at a constant temperature for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is established.

Separation of Saturated Solution:

Once equilibrium is reached, stop the stirring and allow the excess solid to settle.

Carefully transfer a known volume of the clear, saturated supernatant to a pre-weighed

collection flask using an inert atmosphere filtration technique (e.g., cannula transfer

through a filter medium). This step is critical to avoid transferring any solid particles.

Quantification:

Determine the mass of the collected saturated solution.

Carefully evaporate the solvent from the collection flask under vacuum.

Once the solvent is completely removed, weigh the collection flask containing the

dissolved Rhenium(III) chloride residue.
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The mass of the dissolved Rhenium(III) chloride can be calculated by subtracting the

initial mass of the empty flask.

Calculation of Solubility:

The solubility can be expressed in various units, such as g/100 mL of solvent or mol/L.

Safety Precautions: Rhenium(III) chloride is an irritant. All manipulations should be carried out

in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety

glasses) should be worn. The air-sensitive nature of the compound requires the use of inert

atmosphere techniques.

Visualizing Experimental and Logical Workflows
The following diagrams illustrate the logical workflow for assessing the solubility of

Rhenium(III) chloride and a general experimental workflow for its determination.
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Logical Workflow for Rhenium(III) Chloride Solubility Assessment

Select Solvent

Assess Solvent Polarity

Non-polar

Is it non-polar?

Polar

Is it polar?

Insoluble (Expected) Check for Reactivity (e.g., with water, acids)

No Reaction

No

Reaction Occurs (e.g., Hydrolysis)

Yes

Soluble (True Dissolution) Apparent Solubility (Reaction Product)

Proceed with Quantitative Determination

Click to download full resolution via product page

Caption: Logical workflow for assessing the solubility of Rhenium(III) chloride.
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Experimental Workflow for Solubility Determination

Prepare Dry Glassware and Anhydrous Solvent

Establish Inert Atmosphere (Ar or N2)

Add Solvent and Excess ReCl3 to Schlenk Flask

Equilibrate at Constant Temperature with Stirring

Separate Saturated Solution via Inert Filtration

Weigh a Known Volume of the Saturated Solution

Evaporate Solvent Under Vacuum

Weigh Residue (Dissolved ReCl3)

Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining Rhenium(III) chloride solubility.
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Conclusion
The solubility of Rhenium(III) chloride is a critical parameter for its application in synthesis and

materials science. While quantitative data remains elusive in the public domain, this guide

provides a thorough overview of its qualitative solubility and reactivity. The provided

experimental protocol offers a robust framework for researchers to determine the solubility of

this air-sensitive compound in various anhydrous solvents. Further research to quantify the

solubility of Rhenium(III) chloride in a range of solvents would be a valuable contribution to

the field of inorganic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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